Cas no 100990-57-6 (N-4-(propan-2-yl)phenylbenzamide)

• Product Name: N-4-(propan-2-yl)phenylbenzamide
• CAS No: 100990-57-6
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 1130665
• PubChem ID: 819839
• Update Time: 2025-10-31

N-4-(propan-2-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-(1-methylethyl)phenyl]-
• N-(4-propan-2-ylphenyl)benzamide
• N-4-(propan-2-yl)phenylbenzamide
• SCHEMBL2563194
• CS-0329899
• N-[4-(propan-2-yl)phenyl]benzamide
• Z30521177
• N-(4-isopropylphenyl)benzamide
• AKOS001091892
• 100990-57-6
• CHEMBL3752686
• DTXSID70356122
• AO-548/09691046
• EN300-15027391
• STK167633

• Inchi： 1S/C16H17NO/c1-12(2)13-8-10-15(11-9-13)17-16(18)14-6-4-3-5-7-14/h3-12H,1-2H3,(H,17,18)
• InChI Key： HWVROWYWWUNAGI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 239.13111
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Additional information on N-4-(propan-2-yl)phenylbenzamide

Introduction to N-4-(propan-2-yl)phenylbenzamide (CAS No. 100990-57-6)

N-4-(propan-2-yl)phenylbenzamide, a compound with the chemical identifier CAS No. 100990-57-6, is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the benzamide class, which has been widely studied for its potential biological activities. The structural features of N-4-(propan-2-yl)phenylbenzamide, particularly the presence of a propyl group at the 4-position of the phenyl ring and an amide linkage, contribute to its unique chemical and pharmacological properties.

The benzamide moiety is a well-known pharmacophore in medicinal chemistry, often associated with analgesic, anti-inflammatory, and anticancer activities. The introduction of the propyl group in N-4-(propan-2-yl)phenylbenzamide not only modifies its electronic properties but also influences its solubility and metabolic stability. These modifications can significantly impact the compound's interaction with biological targets, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of N-4-(propan-2-yl)phenylbenzamide with high precision. These studies have suggested that the compound may interact with various enzymes and receptors, potentially leading to multiple therapeutic applications. For instance, preliminary computational studies have indicated that this molecule could exhibit inhibitory effects on enzymes involved in pain signaling pathways, such as cyclooxygenase (COX) and microsomal prostaglandin E synthase 1 (mPGES1).

In vitro experiments have also provided valuable insights into the pharmacological profile of N-4-(propan-2-yl)phenylbenzamide. These studies have demonstrated that the compound exhibits dose-dependent inhibitory activity against several target enzymes, including COX-2 and mPGES1. The IC50 values obtained from these assays range from nanomolar to micromolar concentrations, suggesting that N-4-(propan-2-yl)phenylbenzamide could be a potent inhibitor in relevant biological systems.

The structural analogs of N-4-(propan-2-yl)phenylbenzamide have been extensively studied to optimize its pharmacological properties. By modifying various substituents on the phenyl ring or introducing additional functional groups, researchers have been able to fine-tune the compound's bioactivity. For example, derivatives with halogenated phenyl rings have shown enhanced binding affinity to certain enzymes, while those with bulky substituents exhibit improved selectivity over off-target proteins.

The synthesis of N-4-(propan-2-yl)phenylbenzamide involves multi-step organic reactions, typically starting from commercially available precursors such as aniline derivatives and propanal. The key steps include Friedel-Crafts alkylation to introduce the propyl group onto the phenyl ring, followed by acylation to form the amide bond. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

The pharmacokinetic properties of N-4-(propan-2-yl)phenylbenzamide are crucial for evaluating its potential as a therapeutic agent. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has been shown to exhibit moderate oral bioavailability and rapid absorption from the gastrointestinal tract. Its metabolic pathways involve both Phase I and Phase II biotransformations, with glucuronidation being a major route of elimination.

Recent clinical trials have explored the therapeutic potential of N-4-(propan-2-yl)phenylbenzamide in various disease models. In preclinical studies conducted on animal models of inflammation and pain, the compound has demonstrated significant anti-inflammatory effects comparable to those of existing therapeutic agents. Additionally, preliminary human trials have shown promising results in terms of safety and tolerability.

The future directions for research on N-4-(propan-2-y]phen]y]benzamide include further optimization of its chemical structure to enhance its pharmacological properties and explore new therapeutic applications. Additionally, Investigating its mechanism of action at a molecular level will provide deeper insights into its biological effects and potential side effects.

In conclusion,N-[email protected](propa-n]y]phen]y]benzamide (CAS No .100990 -57 -6 ) is a promising compound with significant therapeutic potential . Its unique structural features , combined with recent advancements in computational chemistry and pharmacological research , make it an attractive candidate for further development . As our understanding of its biological activities continues to grow , this molecule holds great promise for contributing to novel treatments in various medical fields .